Cas no 13141-47-4 (Benzofuran, 2-propyl-)

Benzofuran, 2-propyl- structure
Benzofuran, 2-propyl- structure
Product Name:Benzofuran, 2-propyl-
CAS No:13141-47-4
MF:C11H12O
MW:160.212383270264
CID:1232561
Update Time:2024-08-04

Benzofuran, 2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 2-propyl-
    • 2-propyl-1-benzofuran
    • Inchi: 1S/C11H12O/c1-2-5-10-8-9-6-3-4-7-11(9)12-10/h3-4,6-8H,2,5H2,1H3
    • InChI Key: UKYIWGPUGDLWFB-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2C=C1CCC

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.0195 g/cm3(Temp: 10.5 °C)
  • Boiling Point: 107-108 °C(Press: 12.5 Torr)
  • PSA: 13.14
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